4-chloro-N-ethylphthalazin-1-amine
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Description
4-Chloro-N-ethylphthalazin-1-amine is a heterocyclic compound featuring a phthalazine core substituted with a chlorine atom at position 4 and an ethylamine group at position 1.
Properties
Molecular Formula |
C10H10ClN3 |
|---|---|
Molecular Weight |
207.66 g/mol |
IUPAC Name |
4-chloro-N-ethylphthalazin-1-amine |
InChI |
InChI=1S/C10H10ClN3/c1-2-12-10-8-6-4-3-5-7(8)9(11)13-14-10/h3-6H,2H2,1H3,(H,12,14) |
InChI Key |
MHYISUKZIKHPTD-UHFFFAOYSA-N |
Canonical SMILES |
CCNC1=NN=C(C2=CC=CC=C21)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Substituent Electronic Effects: Chlorine at position 4 increases electrophilicity, enhancing interactions with biological targets (e.g., DNA or enzymes) compared to methyl or hydrogen substituents .
- Synthetic Complexity : Bromination (e.g., compound 15 in ) and multi-step substitutions () introduce synthetic challenges, whereas the target compound’s synthesis likely involves straightforward alkylation .
Physicochemical Properties
- Solubility: Ethyl-substituted derivatives generally exhibit higher solubility in polar organic solvents (e.g., methanol, acetone) compared to aryl-substituted analogues, as seen in recrystallization methods .
- Stability : Chlorine at position 4 enhances stability against nucleophilic degradation, whereas methyl groups (e.g., N-ethyl-4-methylphthalazin-1-amine) may reduce oxidative stability .
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